7481-89-2(Zalcitabine),DDC,ddCyd

Zalcitabine Properties

Names and Identifiers

- 4-Amino-1-((2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
- zalcitabine
- 4-AMINO-1-[(2R,5S)-5-(HYDROXYMETHYL)OXOLAN-2-YL]PYRIMIDIN-2-ONE
- 1-(2',3'-DIDEOXY-BETA-RIBOFURANOSYL)CYTOSINE
- dideoxycytidine
- DDC
- BETA-D-2',3'-DIDEOXYCYTIDINE
- 2’,3’-dideoxy-cytidin
- 2′,3′-Dideoxycytidine
- 2',3'-Dideoxycytidine
- 2',3-DIDEOXYCYTIDINE
- 2,3-DIDEOXYCYTIDINE
- [3H]-Zalcitabine
- 2',3'-Dideoxycytidinene
- Cytidine,2',3'-dideoxy
- ddC (Antiviral)
- ddCyd
- HIVID
- Zalcitibine
- Cytidine, 2',3'-dideoxy-
- C9H13N3O3
- 6L3XT8CB3I
- 1-(2,3-Dideoxy-beta-D-ribofuranosyl)cytosine
- WREGKURFCTUGRC-POYBYMJQSA-N
- 4-amino-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2(1H)
- 4-amino-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2(1H)-one
- DSSTox_CID_3747
- DSSTox_RI
- Hivid(TM)
- NCGC00090705-03
- ZALCITABINE (DIDEOXYCYTIDINE,DDC) [VANDF]
- SDCCGSBI-0050348.P002
- TimTec1_004969
- AC-824
- 2',3'-Dideoxycytidine, >=99.0% (HPLC)
- BSPBio_001253
- HMS1548B19
- NS00005543
- .beta.-D-DDC
- HSDB 7156
- MLS006011951
- bmse000712
- Ro-242027000/Ro-24-2027-000
- SR-01000075822-1
- EU-0100360
- NCGC00090705-25
- Zalcitabine, United States Pharmacopeia (USP) Reference Standard
- ddC & NP (from PHCA or HSA)
- BP-58631
- Ro 24-2027/000
- LP00360
- HMS2236N08
- MFCD00012188
- NC00300
- dideoxycytidine (DDC)
- ddC;Dideoxycytidine;2',3'-Dideoxycytidine
- PC-SOD & ddC
- 2', 3'-dideoxycytidine
- s1719
- 5-25-14-00313 (Beilstein Handbook Reference)
- Tox21_113491
- C76390
- 4-AMINO-1-[(2R,5S)-5-(HYDROXYMETHYL)OXOLAN-2-YL]-1,2-DIHYDROPYRIMIDIN-2-ONE
- 2',3'-Dideoxycytidine & Interferon.alpha.
- MLS001424210
- ZALCITABINE [MART.]
- 2',3'-Dideoxycytidine & sCD4(soluble recombinant protein)
- J-700276
- KS-1130
- Prestwick1_001037
- NCGC00090705-02
- NCGC00259204-01
- Cytidine, 2',3'-dideoxy- & Interferon.alpha.
- EN300-120633
- NSC606170
- NCGC00090705-24
- 4-Amino-1-(5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidin-2-one
- Lecithinized superoxide dismutase & .beta.-D-2',3'-Dideoxycytidine
- 4-amino-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
- SRI-7707_17
- HMS3715O15
- HMS2090C12
- 2',3'-Dideoxycytidine, >=98% (HPLC)
- D3581
- NSC-759655
- NCGC00179242-01
- ddC & GM-CSF
- Zalcitabine [USAN:USP:INN:BAN]
- ZALCITABINE [IARC]
- NCGC00090705-09
- ZALCITABINE [INN]
- Pharmakon1600-01502360
- NCGC00090705-07
- Hivid (TN)
- CCRIS 692
- AKOS015894505
- SRI-7707_15
- .beta.-D-2',3'-Dideoxycytidine & Granulocyte-macrophage colony-stimulating factor
- .beta.-D-2',3'-Dideoxycytidine
- HMS2098O15
- ddC & IFN.alpha.
- UPCMLD-DP115:001
- D00412
- ZALCITABINE [MI]
- NCGC00090705-10
- NCGC00090705-13
- D 5782
- ZALCITABINE [WHO-DD]
- 7481-89-2
- BPBio1_001378
- ddC & Interferon.alpha.
- Tox21_113491_1
- ZALCITABINE [HSDB]
- NCGC00090705-11
- NCGC00090705-08
- SPBio_003104
- Tox21_303169
- BD164564
- BDBM50145605
- ZALCITABINE [VANDF]
- SW197364-4
- NCGC00090705-05
- CHEBI:10101
- Q2344582
- BCP13878
- SMR000058253
- Zalcitabine (dideoxycytidine,ddc)
- CCG-101050
- Prestwick0_001037
- CAS-7481-89-2
- C07207
- SR-01000736919
- SCHEMBL3598
- SR-01000075822
- Cytidine, 2',3'-dideoxy- & Colony-stimulating factor
- GTPL4828
- Tox21_500360
- NSC759655
- MLS000069636
- ZALCITABINE [USP-RS]
- ZALCITABINE [USAN]
- DDC (DDC)
- MLS000759540
- AKOS015854844
- Ro-242027000
- Interferon AD + ddC
- Ro-24-2027/000
- NCGC00261045-01
- ZALCITABINE [ORANGE BOOK]
- Prestwick2_001037
- A838234
- Zalcitabine, 2'3'-Dideoxycytidine
- 2',3'-Dideoxycytidine;ddC;Dideoxycytidine
- ZALCITABINE [JAN]
- HMS1571O15
- Lopac0_000360
- BRN 0654956
- Tox21_201655
- SRI-7707
- NCGC00090705-15
- Zalcitabine- Bio-X
- DTXCID703747
- NCGC00090705-06
- NCGC00257202-01
- NSC-606170
- Ro-24-2027000
- DB00943
- 3'-Azido-3'-deoxythymidine/2',3'-Dideoxycytidine
- Z1550648753
- HY-17392
- NSC 606170
- DS-4152 & ddC
- ZALCITABINE [USP IMPURITY]
- SRI-7707-13
- SR-01000736919-5
- DTXSID0023747
- HMS2051H18
- ddC & sCD4
- Prestwick3_001037
- HMS3261G21
- CHEMBL853
- SRI-7707-14
- CS-1110
- NCGC00090705-01
- Q-201941
- MLS001055363
- UNII-6L3XT8CB3I
- Zalcitabine (JAN/USP/INN)
- UPCMLD-DP115
- Zalcitabine?
- DB-019728
- BRD-K85925969-001-16-6
- BRD-K85925969-001-17-4
- +Expand
- MDL： MFCD00012188
- InChIKey： WREGKURFCTUGRC-POYBYMJQSA-N
- Inchi： 1S/C9H13N3O3/c10-7-3-4-12(9(14)11-7)8-2-1-6(5-13)15-8/h3-4,6,8,13H,1-2,5H2,(H2,10,11,14)/t6-,8+/m0/s1
- SMILES： O1[C@]([H])(C([H])([H])O[H])C([H])([H])C([H])([H])[C@]1([H])N1C(N=C(C([H])=C1[H])N([H])[H])=O
- BRN： 0654956

Computed Properties

Exact Mass: 211.09600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 211.095691
Heavy Atom Count: 15
Complexity: 327
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.3
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 88.2

Experimental Properties

LogP: 0.07660
PSA: 90.37000
Merck: 14,10109
Refractive Index: 78 ° (C=0.5, H2O)
Water Partition Coefficient: 5-10 g/100 mL at 19 ºC
Boiling Point: 350.9°C (rough estimate)
Melting Point: 217-218 °C (lit.)
Flash Point: 204.8±31.5 °C
Color/Form: Not available
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
Solubility: Not available
Specific Rotation: 90° (c=0.5,in H2O)
Density: 1.2605 (rough estimate)

Zalcitabine Security Information

Symbol: GHS08
RTECS：HA3870000
WGK Germany：3
Safety Term：S22;S36
Safety Instruction： S22-S36
Risk Phrases：R40
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H351
Warning Statement： P281
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 40
Signal Word：Warning
FLUKA BRAND F CODES：10-23

Zalcitabine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Zalcitabine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0059CP-1mg	Dideoxycytidine	7481-89-2	98%	1mg	$4.00	2024-04-21
A2B Chem LLC	AC44601-1mg	Dideoxycytidine	7481-89-2	98%	1mg	$4.00	2024-04-19
abcr	AB179049-250 mg	2',3'-Dideoxycytidine, 98%; .	7481-89-2	98%	250 mg	€116.20	2023-07-20
Ambeed	A310205-1mg	4-Amino-1-((2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one	7481-89-2	98%	1mg	$5.0	2024-05-30
Chemenu	CM110670-1g	Zalcitabine	7481-89-2	98%	1g	$389	2021-08-06
ChemScence	CS-1110-50mg	Zalcitabine	7481-89-2	99.81%	50mg	$55.0	2022-04-26
DC Chemicals	DC22348-100 mg	Zalcitabine	7481-89-2	>98%	100mg	$70.0	2022-02-28
Enamine	EN300-120633-0.05g	4-amino-1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one	7481-89-2		0.05g	$467.0	2023-06-08
Fluorochem	222318-250mg	4-Amino-1-((2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one	7481-89-2	95%	250mg	￡102.00	2022-03-01
Key Organics Ltd	KS-1130-1MG	Zalcitabine, 2’3′-Dideoxycytidine	7481-89-2	>97%	1mg	£36.00	2023-09-07

Zalcitabine Suppliers

Hubei Wande Chemical Co.,Ltd.

Audited Supplier

(CAS:7481-89-2)

MR./MRS.:CHEN DAN DAN

Phone:15827180502

Email:1148980033@qq.com

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.

Audited Supplier

(CAS:7481-89-2)

MR./MRS.:LIU JING LI ： 1 8 7 0 2 7 6 2 2 5 1

Phone:18702762251

Email:1438980033@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:7481-89-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:7481-89-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:7481-89-2)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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2. Quasi-enantiomeric single-nucleoside and quasi-racemic two-nucleoside hydrochloride salts and ruthenium complexes of cytidine and 2′,3′-dideoxycytidine analogs unveiling the negligible structure-driving role of the 2′,3′-moieties

Felipe Terra Martins,Rodrigo S. Corrêa,Alzir Azevedo Batista,Javier Ellena CrystEngComm 2014 16 7013
3. Developing a self-healing supramolecular nucleoside hydrogel

K. J. Skilling,B. Kellam,M. Ashford,T. D. Bradshaw,M. Marlow Soft Matter 2016 12 8950
4. Complete conformational space of the potential HIV-1 reverse transcriptase inhibitors d4U and d4C. A quantum chemical study

Alla G. Ponomareva,Yevgen P. Yurenko,Roman O. Zhurakivsky,Tanja van Mourik,Dmytro M. Hovorun Phys. Chem. Chem. Phys. 2012 14 6787
5. Synthesis and properties of 1-(3′-dihydroxyboryl-2′,3′-dideoxyribosyl)pyrimidines

Byung Ju Kim,Jinhua Zhang,Shenglan Tan,Donald S. Matteson,William H. Prusoff,Yung-Chi Cheng Org. Biomol. Chem. 2012 10 9349
6. Quasi-enantiomeric single-nucleoside and quasi-racemic two-nucleoside hydrochloride salts and ruthenium complexes of cytidine and 2′,3′-dideoxycytidine analogs unveiling the negligible structure-driving role of the 2′,3′-moieties

Felipe Terra Martins,Rodrigo S. Corrêa,Alzir Azevedo Batista,Javier Ellena CrystEngComm 2014 16 7013
7. Chemical ligation of an entire DNA origami nanostructure

Nicole Weizenmann,Gerda Scheidgen-Kleyboldt,Jingjing Ye,Cordula B. Krause,Dominik Kauert,Seham Helmi,Christophe Rouillon,Ralf Seidel Nanoscale 2021 13 17556
8. Synthesis of meso-2′,3′-dideoxy-3′β-hydroxymethyl carbocyclic nucleosides as potential antiviral drugs. Unusual competitive 2-O-versus N1-alkylation of 3-substituted pyrimidines under Mitsunobu conditions

Christophe Bonnal,Claude Chavis,Marc Lucas J. Chem. Soc. Perkin Trans. 1 1994 1401
9. Trifluoromethyl derivatives of canonical nucleosides: synthesis and bioactivity studies

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10. Multiple-turnover single nucleotide primer extension reactions to detect 8-oxo-2′-deoxyguanosine in DNA

Yoshiya Kikukawa,Ryoji Kawazoe,Ryo Miyahara,Takato Sakurada,Yusuke Nagata,Shigeki Sasaki,Yosuke Taniguchi Chem. Commun. 2022 58 5399

Cas no 7481-89-2 (Zalcitabine)

Zalcitabine Properties

Names and Identifiers

Computed Properties

Experimental Properties

Zalcitabine Security Information

Zalcitabine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Zalcitabine Price

Zalcitabine Suppliers

Zalcitabine Related Literature

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